Cas no 1804885-73-1 (5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine)
5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
- 5-Bromo-3-(difluoromethyl)-4-methylpyridin-2(1H)-one
- 1804885-73-1
- 5-bromo-3-(difluoromethyl)-4-methyl-1H-pyridin-2-one
-
- Inchi: 1S/C7H6BrF2NO/c1-3-4(8)2-11-7(12)5(3)6(9)10/h2,6H,1H3,(H,11,12)
- InChI Key: YHFXNEOXQDHESF-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C(C(F)F)=C1C)=O
Computed Properties
- Exact Mass: 236.96008g/mol
- Monoisotopic Mass: 236.96008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.1
5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006855-500mg |
5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine |
1804885-73-1 | 97% | 500mg |
$931.00 | 2022-04-01 | |
| Alichem | A024006855-1g |
5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine |
1804885-73-1 | 97% | 1g |
$1,747.20 | 2022-04-01 | |
| eNovation Chemicals LLC | Y1104480-1g |
5-bromo-3-(difluoromethyl)-2-fluoro-4-methylpyridine |
1804885-73-1 | 95% | 1g |
$1000 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1104480-1g |
5-bromo-3-(difluoromethyl)-2-fluoro-4-methylpyridine |
1804885-73-1 | 95% | 1g |
$1000 | 2025-03-01 |
5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine: A Comprehensive Overview
The compound 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine, identified by the CAS number 1804885-73-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This pyridine derivative has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.
The molecular structure of 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. The bromine atom at position 5, the difluoromethyl group at position 3, the hydroxyl group at position 2, and the methyl group at position 4 create a complex yet balanced electronic environment within the molecule. This arrangement not only influences its physical properties but also plays a crucial role in its interactions with biological systems.
Recent research has focused on the synthesis and characterization of this compound, employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled chemists to achieve higher yields and better purity levels, making the compound more accessible for further studies. The synthesis of 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine involves multiple steps, including nucleophilic substitution, oxidation, and coupling reactions, each requiring precise control over reaction conditions to ensure optimal outcomes.
In terms of biological activity, 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting potential applications in oncology. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its potential role in the development of treatments for neurological disorders.
The chemical stability of this compound is another area of interest. Recent investigations have revealed that 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine exhibits good stability under physiological conditions, making it suitable for in vivo studies. However, its reactivity under certain stress conditions, such as high pH or oxidative environments, requires further exploration to fully understand its behavior in different biological contexts.
In conclusion, 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicinal chemistry and pharmacology.
1804885-73-1 (5-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)